Cas no 883279-96-7 (5,7-dimethyl-1-2-(2-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 5,7-dimethyl-1-2-(2-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 883279-96-7
• MF: C₁₉H₁₉NO₃
• MW: 309.359065294266
• CID: 5437522
• PubChem ID: 7463570
• Update Time: 2025-10-19

5,7-dimethyl-1-2-(2-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• VU0515798-1
• F3223-0072
• AKOS002260581
• 5,7-dimethyl-1-[2-(2-methylphenoxy)ethyl]-2,3-dihydro-1H-indole-2,3-dione
• 5,7-dimethyl-1-[2-(2-methylphenoxy)ethyl]indole-2,3-dione
• 883279-96-7
• 5,7-dimethyl-1-(2-(o-tolyloxy)ethyl)indoline-2,3-dione
• 5,7-Dimethyl-1-[2-(2-methylphenoxy)ethyl]-1H-indole-2,3-dione
• 5,7-dimethyl-1-2-(2-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione

• Inchi： 1S/C19H19NO3/c1-12-10-14(3)17-15(11-12)18(21)19(22)20(17)8-9-23-16-7-5-4-6-13(16)2/h4-7,10-11H,8-9H2,1-3H3
• InChI Key： LSSANWPQYJBZAA-UHFFFAOYSA-N
• SMILES： N1(CCOC2=CC=CC=C2C)C2=C(C=C(C)C=C2C)C(=O)C1=O

Computed Properties

• Exact Mass: 309.13649347g/mol
• Monoisotopic Mass: 309.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.201±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 490.9±55.0 °C(Predicted)
• pka: -1.38±0.20(Predicted)

Additional information on 5,7-dimethyl-1-2-(2-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione

5,7-Dimethyl-1-(2-(2-Methylphenoxy)ethyl)-2,3-Dihydro-1H-Indole-2,3-Dione: A Comprehensive Overview

The compound with CAS No. 883279-96-7, commonly referred to as 5,7-dimethyl-1-(2-(2-methylphenoxy)ethyl)-2,3-dihydro-1H-indole-2,3-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indole family of heterocyclic compounds, which are known for their diverse biological activities and structural versatility. The indole dione core of this molecule is particularly notable for its potential applications in drug discovery and development.

Recent studies have highlighted the antioxidant properties of this compound, which make it a promising candidate for applications in the pharmaceutical and nutraceutical industries. Researchers have demonstrated that the molecular structure of this compound plays a crucial role in its ability to scavenge free radicals, thereby protecting cells from oxidative damage. The presence of methyl groups at positions 5 and 7 further enhances its stability and bioavailability, making it a favorable choice for therapeutic interventions.

In terms of synthesis, this compound is typically derived from a multi-step process involving the condensation of appropriate aromatic precursors with diketones. The synthetic pathway involves careful control of reaction conditions to ensure the formation of the desired product with high purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical processes.

The biological activity of 5,7-dimethyl-1-(2-(2-methylphenoxy)ethyl)-2,3-dihydro-1H-indole-2,3-dione has been extensively studied in vitro and in vivo models. Preclinical studies have shown that this compound exhibits potent anti-inflammatory and antiproliferative effects, suggesting its potential utility in treating conditions such as chronic inflammation and certain types of cancers. Additionally, its ability to modulate key cellular signaling pathways has positioned it as a valuable tool in drug design.

From an application standpoint, this compound has found niche uses in the development of novel therapeutic agents. Its unique combination of chemical stability, bioavailability, and biological activity makes it an attractive candidate for further exploration in clinical settings. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its efficacy and minimize potential side effects.

In conclusion, 5,7-dimethyl-1-(2-(2-methylphenoxy)ethyl)-2,3-dihydro-1H-indole-2,3-dione represents a compelling example of how structural modifications can lead to molecules with significant therapeutic potential. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the advancement of modern medicine.